Cas no 138686-73-4 (N,N,N-trimethylsphingosine)

N,N,N-trimethylsphingosine structure
N,N,N-trimethylsphingosine structure
Product Name:N,N,N-trimethylsphingosine
CAS No:138686-73-4
MF:C11H24NO2
MW:202.313763618469
CID:902350
Update Time:2026-04-29

N,N,N-trimethylsphingosine Chemical and Physical Properties

Names and Identifiers

    • N,N,N-trimethylsphingosine
    • [(E,2S,3R)-1,3-dihydroxyoct-4-en-2-yl]-trimethylazanium
    • (2S,3R,4E)-1,3-dihydroxy-N,N,N-trimethyloct-4-en-2-aminium
    • 4-Octen-2-aminium, 1,3-dihydroxy-N,N,N-trimethyl-, (R-(R*,S*-(E)))-
    • N,N,N-Tms

Computed Properties

  • Exact Mass: 202.18082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: 0.9

Experimental Properties

  • PSA: 40.46
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